BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 2(3H)-
Benzofuranone, hexahydro- in Fragrance
Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639

For Researchers, Scientists, and Drug Development Professionals

Introduction

2(3H)-Benzofuranone, hexahydro- (CAS No. 6051-03-2), a saturated bicyclic lactone, is a
versatile fragrance ingredient valued for its complex and multifaceted olfactory profile. This
document provides detailed application notes and protocols for its use in fragrance
formulations, catering to researchers, scientists, and professionals in the field of fragrance and
drug development. Its unique scent characteristics, coupled with a favorable safety profile,
make it a valuable component in the creation of a wide range of fragrance accords.

Olfactory Profile and Chemical Properties

2(3H)-Benzofuranone, hexahydro- possesses a rich and warm aroma with prominent creamy,
coconut, and coumarin-like facets. Its scent is further characterized by sweet, herbal, spicy, and
woody undertones, providing a substantive and long-lasting quality to fragrance compositions.
As a lactone, it contributes to the overall body and richness of a scent, often used to impart a
smooth, velvety texture and enhance the diffusion and tenacity of other fragrance materials.

Table 1: Chemical and Physical Properties of 2(3H)-Benzofuranone, hexahydro-
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Property Value
3a,4,5,6,7,7a-Hexahydro-1-benzofuran-2(3H)-
IUPAC Name
one
CAS Number 6051-03-2
Molecular Formula CsH1202
Molecular Weight 140.18 g/mol

o Coconut, Coumarinic, Sweet, Creamy, Herbal,
Odor Description ) ]
Spicy, Woody, Lactonic

Appearance Colorless to pale yellow liquid

Application in Fragrance Formulations

2(3H)-Benzofuranone, hexahydro- is a highly versatile ingredient that can be incorporated
into a wide array of fragrance types, from gourmand and fruity to floral and oriental
compositions. Its primary functions in a fragrance formulation include:

e Enhancing Creaminess and Sweetness: Its lactonic character provides a rich, creamy, and
sweet dimension, particularly effective in gourmand fragrances aiming for milky, caramel, or
vanilla notes.

e Providing a Coconut Accord: It is a key component for building realistic and sophisticated
coconut fragrances, moving beyond simplistic sun-tan lotion scents to more nuanced and
natural profiles.

» Boosting Floral and Fruity Notes: In floral compositions, it can accentuate the creamy facets
of white florals like gardenia and tuberose. In fruity accords, it can enhance the juiciness and
ripeness of notes like peach and apricot.

e Adding Warmth and Tenacity: Its coumarin and woody undertones provide warmth and depth
to a fragrance, acting as a fixative to improve the overall longevity of the scent on the skin.

Recommended Usage Levels
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The International Fragrance Association (IFRA) has not specified any restrictions on the
maximum concentration of 2(3H)-Benzofuranone, hexahydro- in finished consumer products.
However, as with all fragrance materials, its concentration should be carefully considered
based on the desired olfactory effect and the overall composition of the fragrance. While some
lactones can be used at levels up to 5-10% in specific fragrance types, a general guideline for
2(3H)-Benzofuranone, hexahydro- would be in the range of 0.1% to 2% of the fragrance
concentrate, depending on the desired impact. One source indicates a very low odor detection
threshold of 0.8 ng/L in the air, highlighting its potency.

Table 2: lllustrative Usage Levels of 2(3H)-Benzofuranone, hexahydro- in Different Fragrance

Accords
lllustrative Concentration
Fragrance Accord Range (%) in Fragrance Olfactory Contribution
Concentrate
. Enhances creaminess, adds a
Gourmand (Vanilla, Caramel) 05-2.0 )
milky and sweet depth.
Tropical (Coconut, Tiaré 10-50 Provides a rich, naturalistic
Flower) o coconut note.
) ) Boosts juiciness and adds a
Fruity (Peach, Apricot) 0.2-1.0 )
creamy, ripe character.
] Accentuates the creamy and
Floral (White Florals) 0.1-05 ]
lactonic facets of the flowers.
Lends warmth, sweetness, and
Woody/Oriental 0.1-1.0 a smooth, coumarinic

background.

Experimental Protocols
Protocol for Sensory Evaluation of 2(3H)-
Benzofuranone, hexahydro-

Obijective: To characterize the olfactory profile and intensity of 2(3H)-Benzofuranone,
hexahydro- at different concentrations.
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Materials:

e 2(3H)-Benzofuranone, hexahydro-

e Odorless solvent (e.g., Diethyl Phthalate - DEP)

e Glass vials

o Pipettes

e Smelling strips

e Sensory panel of trained evaluators (minimum of 5)

Procedure:

o Preparation of Dilutions: Prepare a series of dilutions of 2(3H)-Benzofuranone, hexahydro-
in DEP at concentrations of 0.1%, 0.5%, 1%, and 5% (w/w).

o Sample Presentation: Dip smelling strips into each dilution and allow the solvent to
evaporate for 30 seconds.

e Sensory Evaluation: Present the smelling strips to the sensory panel in a randomized order.
Panelists should evaluate the odor based on the following attributes:

o Odor Descriptors: Describe the character of the scent (e.g., coconut, creamy, sweet,
woody).

o Intensity: Rate the intensity of the odor on a scale from 1 (very weak) to 9 (very strong).

o Tenacity: Evaluate the persistence of the odor on the smelling strip over time (e.g., at 1
hour, 4 hours, and 24 hours).

» Data Analysis: Compile the data from all panelists and calculate the mean intensity scores
for each concentration. Analyze the frequency of odor descriptors to create a comprehensive
olfactory profile.
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Protocol for Stability Testing of a Fragrance Formulation
Containing 2(3H)-Benzofuranone, hexahydro-

Objective: To assess the physical and chemical stability of a fragrance formulation containing
2(3H)-Benzofuranone, hexahydro- under accelerated conditions.

Materials:

Test fragrance formulation containing a known concentration of 2(3H)-Benzofuranone,
hexahydro-.

o Control fragrance formulation without 2(3H)-Benzofuranone, hexahydro-.

» Glass bottles with airtight seals.

e Oven capable of maintaining a constant temperature of 40°C + 2°C.

» Refrigerator capable of maintaining a constant temperature of 4°C £ 2°C.

e UV light chamber.

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment.

Procedure:

o Sample Preparation: Fill the glass bottles with the test and control fragrance formulations.

o Storage Conditions:

o

Accelerated Stability (Heat): Store samples at 40°C for 1, 2, and 3 months.

o

Control: Store samples at room temperature (20-25°C) in the dark.

(¢]

Cold Stability: Store samples at 4°C for 1, 2, and 3 months.

[¢]

Light Stability: Expose samples to controlled UV light for a specified duration.

» Evaluation: At each time point, evaluate the samples for:
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o Physical Changes: Color, clarity, and phase separation.

o Olfactory Changes: Compare the scent profile of the aged samples to the control samples
using a sensory panel.

o Chemical Analysis: Analyze the chemical composition of the samples using GC-MS to
identify any degradation products or changes in the concentration of 2(3H)-
Benzofuranone, hexahydro-.

o Data Analysis: Document all physical and olfactory changes. Quantify the percentage
degradation of 2(3H)-Benzofuranone, hexahydro- based on the GC-MS data.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Olfactory Signaling Pathway of an Odorant Molecule.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1619639?utm_src=pdf-body
https://www.benchchem.com/product/b1619639?utm_src=pdf-body
https://www.benchchem.com/product/b1619639?utm_src=pdf-body
https://www.benchchem.com/product/b1619639?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Fragrance Formulation
with 2(3H)-Benzofuranone, hexahydro-

Stability Testing
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(Heat, Light) Real-Time Aging Sensory Evaluation
Physical Evaluation Chemical Analysis - .
(Color, Clarity) (GC-MS) Descriptive Analysis Consumer Preference

Data Analysis and
Reporting

Optimized Fragrance
Formulation

Click to download full resolution via product page
Caption: Experimental Workflow for Fragrance Evaluation.

To cite this document: BenchChem. [Application Notes and Protocols: 2(3H)-Benzofuranone,
hexahydro- in Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619639#application-of-2-3h-benzofuranone-
hexahydro-in-fragrance-formulation]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

